3,4,4',5-Tetrafluorobenzophenone
Overview
Description
3,4,4’,5-Tetrafluorobenzophenone is a chemical compound with the molecular formula C13H6F4O and a molecular weight of 254.18 . It is also known by the IUPAC name (4-fluorophenyl)(3,4,5-trifluorophenyl)methanone .
Molecular Structure Analysis
The molecular structure of 3,4,4’,5-Tetrafluorobenzophenone consists of two phenyl rings connected by a carbonyl group. One phenyl ring has a single fluorine atom, while the other phenyl ring has three fluorine atoms .Physical And Chemical Properties Analysis
3,4,4’,5-Tetrafluorobenzophenone has a molecular weight of 254.18 . More detailed physical and chemical properties such as melting point, boiling point, and density were not found in the search results .Scientific Research Applications
Proteomics Research
3,4,4’,5-Tetrafluorobenzophenone is used in proteomics research . Proteomics is the large-scale study of proteins, particularly their structures and functions. This compound could be used in the analysis of protein structure, interactions, and modifications.
Medical Research
Alzheimer’s Disease: This compound has potential applications in the development of drugs for the treatment of Alzheimer’s disease. Alzheimer’s disease is a progressive disorder that causes brain cells to waste away (degenerate) and die.
Parkinson’s Disease: 3,4,4’,5-Tetrafluorobenzophenone is also being studied for its potential use in the treatment of Parkinson’s disease. Parkinson’s disease is a neurodegenerative disorder that affects predominately dopamine-producing neurons in a specific area of the brain.
Cancer Treatment: Research is being conducted to explore the potential of 3,4,4’,5-Tetrafluorobenzophenone in cancer treatment. The unique properties of this compound could make it a valuable tool in the development of new cancer therapies.
Environmental Research
3,4,4’,5-Tetrafluorobenzophenone may also have applications in environmental research. Its properties could be useful in studying environmental phenomena or in the development of environmentally friendly technologies.
Industrial Research
In industrial research, 3,4,4’,5-Tetrafluorobenzophenone could be used in the development of new materials or processes. Its unique chemical properties could make it a valuable tool in various industrial applications.
Mechanism of Action
Future Directions
properties
IUPAC Name |
(4-fluorophenyl)-(3,4,5-trifluorophenyl)methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H6F4O/c14-9-3-1-7(2-4-9)13(18)8-5-10(15)12(17)11(16)6-8/h1-6H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CKBSEEIUANOMKF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)C2=CC(=C(C(=C2)F)F)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H6F4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70375232 |
Source
|
| Record name | 3,4,4',5-Tetrafluorobenzophenone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70375232 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
254.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,4,4',5-Tetrafluorobenzophenone | |
CAS RN |
577967-64-7 |
Source
|
| Record name | 3,4,4',5-Tetrafluorobenzophenone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70375232 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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